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Compound of Interest

Compound Name: 1,2-Dibromo-2,4-dicyanobutane

Cat. No.: B1206852

ANP-2025-12
Audience: Researchers, scientists, and formulation chemists in the adhesives industry.

Purpose: This document provides detailed information and protocols for utilizing Tektamer® 38
as an in-can preservative to protect water-based adhesive formulations from microbial
contamination.

Introduction

Water-based adhesive formulations, particularly those containing natural polymers like starch,
dextrin, or cellulose, are highly susceptible to microbial contamination.[1][2] Bacteria, fungi, and
yeast can proliferate in these systems, leading to spoilage, changes in viscosity, gas formation,
unpleasant odors, and ultimately, product failure.[1][3] In-can preservation is essential to
ensure the adhesive's stability and achieve an adequate shelf life.[4]

Tektamer® 38 (active ingredient: 1,2-Dibromo-2,4-dicyanobutane, also known as DBDCB) is
a broad-spectrum biocide effective for the in-can preservation of various industrial products,
including adhesives, latex emulsions, and paints.[5][6] It provides long-term protection against
a wide range of microorganisms, ensuring product integrity from manufacturing to end-use.[3]

[7]

Properties of Tektamer® 38
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Tektamer® 38 is an organobromine compound known for its efficacy as a preservative. Its

physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of Tektamer® 38 (Active Ingredient: DBDCB)

Property Value Reference
] 2-Bromo-2-

Chemical Name o [6][8]
(bromomethyl)pentanedinitrile
1,2-Dibromo-2,4-

Synonyms dicyanobutane, DBDCB, [5][8]
Methyldibromo glutaronitrile

CAS Number 35691-65-7 [519]

Molecular Formula CeHsBraN2 [9]

Molar Mass 265.93 g/mol [9]
White to yellowish crystalline

Appearance _ [9][10]
solid

Melting Point 48-54°C [9]
Insoluble in water; Soluble in

Solubility many organic solvents (e.g., [61[81I9]

acetone, benzene).

Mechanism of Action & Performance in Adhesives

Tektamer® 38's biocidal activity stems from its strong electrophilic centers, which react readily

with nucleophilic groups found in microbial cells. This reaction is believed to disrupt essential

proteins or cell membranes, inhibiting microbial growth and leading to cell death.[10]

The preservative offers excellent compatibility and stability in typical adhesive formulations.

Table 2: Performance Characteristics in Adhesive Formulations
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Feature

Description

Reference

Spectrum of Activity

Broad-spectrum efficacy
against Gram-positive and
Gram-negative bacteria, fungi,

and yeast.

[3]17]

pH Stability

Remains active and stable
over a wide pH range of 2.0 to
9.5.

[3]

Compatibility

Non-ionic nature makes it
compatible with most
components in adhesive
formulations without causing
coagulation or viscosity

changes.

[3]

Stability

Offers excellent long-term
preservation and is stable in
storage for over 3 years. It is
also resistant to repeated

freeze-thaw cycles.

[3]

Odor & Formaldehyde

Does not contribute odor to the
final product and is free of

formaldehyde.

[3]

Efficacy Data (Representative)

The following table presents typical Minimum Inhibitory Concentration (MIC) data for

Tektamer® 38 against common spoilage microorganisms found in industrial products. Actual

efficacy can vary depending on the specific formulation of the adhesive.

Table 3: Representative Minimum Inhibitory Concentration (MIC) of Tektamer® 38
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. . Typical MIC (ppm of active
Microorganism Type

ingredient)
Pseudomonas aeruginosa Gram-negative Bacteria 25-75
Escherichia coli Gram-negative Bacteria 25-50
Staphylococcus aureus Gram-positive Bacteria 15-40
Aspergillus niger Fungus (Mold) 50 - 150
Candida albicans Yeast 30-80
Penicillium funiculosum Fungus (Mold) 40 - 120

Note: Data is representative. It is crucial to perform challenge testing on the specific adhesive

formulation to determine the optimal use level.

Experimental Protocols
Workflow for In-Can Preservative Efficacy Testing

The following diagram outlines the typical workflow for conducting an in-can microbial
challenge test to evaluate the effectiveness of Tektamer® 38.
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Caption: Workflow for a microbial challenge test of preserved adhesives.
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Detailed Protocol: Microbial Challenge Test

This protocol is a standard method for assessing the antimicrobial efficacy of a preservative in
a liquid adhesive.[4][11]

1. Materials:

Adhesive base (unpreserved)

Tektamer® 38 (or an aqueous dispersion/solution)
Sterile containers

Mixed microbial inoculum (containing representative bacteria and fungi, e.g., P. aeruginosa,
S. aureus, A. niger, C. albicans) at a concentration of ~107-108 CFU/mL.

Sterile deionized water
Neutralizing broth (e.g., D/E Neutralizing Broth)
Plate Count Agar (PCA) for bacteria, Potato Dextrose Agar (PDA) for fungi
Incubator
. Procedure:

Sample Preparation: Dispense known weights (e.g., 100g) of the unpreserved adhesive
base into sterile containers. Prepare samples for each concentration of Tektamer® 38 to be
tested, plus a positive control (no preservative). Typical use levels range from 250 to 2000
ppm of the active ingredient.

Preservative Addition: Add the calculated amount of Tektamer® 38 to each sample container
to achieve the target concentrations. Mix thoroughly to ensure uniform distribution.

Inoculation: Add 1.0 mL of the mixed microbial inoculum to each 100g adhesive sample
(including the control). This should result in an initial contamination level of approximately
10°-10° CFU/g. Mix thoroughly.
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 Incubation: Store all samples at a controlled temperature, typically 25-30°C, for the duration
of the test (usually 28 days).

o Sampling and Plating: At specified intervals (e.g., Day 0, 7, 14, and 28), remove a 1.0g
aliquot from each sample.

o Perform a serial dilution of the aliquot in neutralizing broth to inactivate the preservative.
o Plate the dilutions onto PCA and PDA media using the spread plate technique.

e Enumeration: Incubate the PCA plates at 30-35°C for 48-72 hours and PDA plates at 20-
25°C for 3-5 days. Count the number of colonies (CFU) on the plates and calculate the
CFU/qg of the adhesive.

o Evaluation: Compare the microbial counts in the preserved samples to the control at each
time point. Successful preservation is typically defined as a significant reduction (e.g., >3-log
reduction for bacteria, >1-log reduction for fungi) in microbial population with no subsequent
increase over the test period.

Factors Influencing Efficacy

The performance of any in-can preservative can be affected by multiple factors within the
adhesive formulation and its environment.

Tektamer 38
Efficacy

Raw Material Quality
(Initial Bioburden)

Formulation Components q
(e.g., Surfactants, %in ders) Dosage Level Plant Hygiene

Formulation pH Storage Temperature
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Caption: Key factors influencing the in-can performance of Tektamer® 38.
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Conclusion

Tektamer® 38 is an effective, broad-spectrum biocide for the in-can preservation of water-
based adhesives. Its favorable stability, compatibility, and wide range of activity make it a
reliable choice for preventing microbial degradation and ensuring product quality and shelf life.
[3][7] Determining the optimal concentration through robust microbial challenge testing is
critical for achieving cost-effective and reliable protection of the final adhesive product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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